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Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
O-desmethyl Mebeverine acid D5 is the deuterium-labeled form of O-desmethyl Mebeverine

acid, a major metabolite of the antispasmodic drug Mebeverine.[1][2][3][4] Due to its chemical

and isotopic properties, O-desmethyl Mebeverine acid D5 serves as an ideal internal

standard for the quantitative analysis of Mebeverine's metabolites in biological matrices.[1][2][3]

[4] Mebeverine is prescribed for the treatment of irritable bowel syndrome (IBS) and related

gastrointestinal disorders.[5] The parent drug undergoes rapid and extensive metabolism,

making the parent molecule virtually undetectable in plasma after oral administration.[6][7]

Consequently, pharmacokinetic and bioequivalence studies rely on the accurate quantification

of its primary metabolites.[7][8] This guide provides a comprehensive overview of O-desmethyl
Mebeverine acid D5, including its chemical properties, the metabolic pathway of Mebeverine,

and detailed experimental protocols for its use in bioanalytical assays.

Chemical and Physical Properties
O-desmethyl Mebeverine acid D5 is a stable, isotopically labeled compound that is

chemically identical to its unlabeled counterpart, O-desmethyl Mebeverine acid. The

incorporation of five deuterium atoms results in a higher molecular weight, allowing for its

differentiation in mass spectrometry-based analytical methods.[9]
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Property Value Reference

Chemical Formula C₁₅H₁₈D₅NO₃ [1][10]

Molecular Weight 270.38 g/mol [1]

CAS Number 1329488-46-1 [1]

IUPAC Name

4-[1-(4-hydroxyphenyl)propan-

2-yl-(1,1,2,2,2-

pentadeuterioethyl)amino]buta

noic acid

[2]

Synonyms
O-Desmethyl Mebeverine Acid-

d5
[1]

Chemical Structure

4-((ethyl-d5)(1-(4-

hydroxyphenyl)propan-2-

yl)amino)butanoic acid

[2]

Metabolism of Mebeverine and the Role of O-
desmethyl Mebeverine Acid
Mebeverine is rapidly metabolized in the body, primarily through hydrolysis by esterases, into

two main initial metabolites: veratric acid and mebeverine alcohol.[5][6][11] These metabolites

undergo further biotransformation, including O-demethylation.[11] The main circulating

metabolite in plasma is desmethylmebeverine acid (DMAC), also referred to as mebeverine

acid.[7][8]

The metabolic pathway of Mebeverine is crucial for understanding its pharmacological activity

and for designing appropriate bioanalytical methods for pharmacokinetic studies. The World

Anti-Doping Agency (WADA) has outlined the metabolism of Mebeverine, highlighting the

formation of specific metabolites, including Mebeverine acid and Desmethyl Mebeverine acid.

[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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